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Compound of Interest

Compound Name: [2,4'-Bipyridine]-5-carbaldehyde

Cat. No.: B1523026

Disclaimer: This document provides a comprehensive overview of the safety and handling
precautions for [2,4'-Bipyridine]-5-carbaldehyde. As no specific Safety Data Sheet (SDS) is
publicly available for this exact compound, the information herein is extrapolated from the
safety data of structurally similar compounds, including various pyridine and bipyridine
aldehydes. This guide is intended for use by trained professionals in a laboratory setting and
should be supplemented with institutional safety protocols and a thorough risk assessment
before use.

Executive Summary

[2,4'-Bipyridine]-5-carbaldehyde is a heterocyclic organic compound with applications in
synthetic chemistry, particularly as a building block for more complex molecules and as a ligand
in coordination chemistry. Due to the presence of the pyridine and aldehyde functional groups,
this compound is predicted to possess moderate to high acute toxicity if ingested or absorbed
through the skin. It is also expected to be a skin and eye irritant. This guide outlines the
potential hazards, recommended handling procedures, personal protective equipment (PPE),
and emergency response protocols to ensure the safe use of this compound in a research and
development environment.

Hazard Identification and Classification

Based on the analysis of analogous compounds, [2,4'-Bipyridine]-5-carbaldehyde is
anticipated to fall under the following GHS hazard classifications.
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ble 1: Inf | GHS | Classificati

Hazard Class Hazard Category Hazard Statement

o H301: Toxic if swallowed or
Acute Toxicity, Oral Category 3 or 4 ]
H302: Harmful if swallowed

H311: Toxic in contact with

Acute Toxicity, Dermal Category 3 ]
skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye

o Category 2A S
Irritation irritation
Specific Target Organ Toxicity -  Category 3 (Respiratory H335: May cause respiratory
Single Exposure irritation) irritation

Note: These classifications are inferred from related pyridine and bipyridine aldehydes. The
actual GHS classification may vary and should be determined by empirical testing.

Physical and Chemical Properties

While specific data for [2,4'-Bipyridine]-5-carbaldehyde is not readily available, the properties
of related compounds suggest it is a solid at room temperature.

Table 2: Physical and Chemical Data of Ahalogous
Compounds
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4- 2-
- . [2,2'-Bipyridine]-6-
Property Pyridinecarboxalde Pyridinecarboxalde
carbaldehyde
hyde hyde
Molecular Formula CeHsNO CeHsNO C11HsN20
Molecular Weight 107.11 g/mol 107.11 g/mol 184.19 g/mol
Appearance Dark yellow liquid
- _ 77-78°C @ 12
Boiling Point
mmHg[1]
Melting Point -2 - -4 °C[1]
Flash Point 82 °C[1]

Handling and Storage

Strict adherence to safety protocols is mandatory when handling [2,4'-Bipyridine]-5-
carbaldehyde.

Engineering Controls

» Ventilation: All handling of solid material and solutions should be conducted in a certified
chemical fume hood to avoid inhalation of dust or vapors.

o Safety Equipment: An eyewash station and safety shower must be readily accessible in the

immediate work area.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are required.

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves
must be inspected before use and disposed of properly after handling.

» Skin and Body Protection: A lab coat is mandatory. For larger quantities or when there is a
significant risk of spillage, a chemical-resistant apron or full-body suit should be considered.
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o Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator with an appropriate particulate filter should be used.

Storage

o Store in a tightly sealed, properly labeled container.

o Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, acids, and bases.

e The storage area should be secure and accessible only to authorized personnel. Some
related compounds recommend storage under an inert atmosphere and at refrigerated

temperatures (2-8°C).

Experimental Protocols and Safe Handling Workflow

The following diagram outlines a general workflow for handling [2,4'-Bipyridine]-5-
carbaldehyde in a laboratory setting.
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Caption: General Experimental Workflow for [2,4'-Bipyridine]-5-carbaldehyde.
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Accidental Release and First Aid Measures

Immediate and appropriate action is crucial in the event of an accidental release or exposure.

Table 3: Emergency Procedures

Situation

Spill

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Avoid
generating dust. Cover the spill with an inert
absorbent material (e.g., sand, vermiculite).
Sweep up carefully and place in a sealed
container for hazardous waste disposal. Do not
let the product enter drains. Ventilate the area
and wash the spill site after material pickup is

complete.

Skin Contact

Immediately remove all contaminated clothing.
Rinse skin with plenty of water and soap for at
least 15 minutes. Seek immediate medical

attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do.[1] Seek

immediate medical attention.

Move the victim to fresh air and keep at restin a

position comfortable for breathing.[1] If not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
immediate medical attention.
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention immediately.[1]

The following diagram illustrates the logical steps for emergency response.
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Exposure Event Occurs

Immedia# Actions

Ensure Scene Safety

:

Remove Victim from Exposure Source

:

Alert Nearby Personnel / Call for Help

Assess exposure type /Assess exposure type \ Assess exposure type Assess exposure type

First Aid Response

Skin Contact: Eye Contact: Inhalation: Ingestion:
Remove clothing, flush with water. Flush with water for 15 mins. Move to fresh air. Rinse mouth, do not induce vomiting.

Seek Professional Medical Attention

Click to download full resolution via product page

Caption: Emergency Response Flowchart for Accidental Exposure.

Disposal Considerations

All waste materials containing [2,4'-Bipyridine]-5-carbaldehyde must be treated as hazardous
waste. Dispose of the compound and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Do not dispose of down the drain
or into the environment.
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Toxicological Information

Specific toxicological data for [2,4'-Bipyridine]-5-carbaldehyde is not available. The
information below is based on data from analogous compounds and should be treated as
indicative of potential hazards.

Table 4: Summary of Toxicological Data for Anhalogous

Compounds

Compound Route Species Value Reference
o Acute Toxicity Sigma-Aldrich
2,2'-Bipyridine Oral -
(Category 3) SDS
o Acute Toxicity Sigma-Aldrich
2,2'-Bipyridine Dermal -
(Category 3) SDS
[2,2'- -
L Acute Toxicity Angene
Bipyridine]-6- Oral - ]
(Category 4) Chemical SDS|2]
carbaldehyde
Pyridine-2- ) . Sigma-Aldrich
Inhalation - Fatal if inhaled
carbaldehyde SDS[3]

To the best of our knowledge, the chemical, physical, and toxicological properties have not
been thoroughly investigated.[2] No component of similar products is identified as a probable,
possible, or confirmed human carcinogen by IARC, ACGIH, NTP, or OSHA.[2]

This technical guide is intended to provide a framework for the safe handling of [2,4'-
Bipyridine]-5-carbaldehyde. It is imperative that all users exercise caution and adhere to
established laboratory safety practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [[2,4'-Bipyridine]-5-carbaldehyde: A Technical Guide to
Safe Handling and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1523026#safety-and-handling-precautions-for-2-4-
bipyridine-5-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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